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Compound of Interest |

(3-Chloro-2,4-
Compound Name:

dimethoxyphenyl)boronic acid
CAS No.: 750585-61-6

Cat. No.: B2522582

Get Quote

(3-Chloro-2,4-dimethoxyphenyl)boronic acid is a substituted arylboronic acid, a class of

compounds that has become indispensable in modern organic synthesis. Its utility, primarily as
a coupling partner in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura
reaction, allows for the efficient formation of carbon-carbon bonds. This capability makes it a
valuable building block for synthesizing complex molecules in pharmaceuticals, agrochemicals,
and materials science.

However, the reactivity that makes this compound a powerful synthetic tool also necessitates a
thorough understanding of its potential hazards. This guide, intended for researchers, chemists,
and drug development professionals, provides a comprehensive overview of the safety
considerations, handling protocols, and emergency procedures associated with (3-Chloro-2,4-
dimethoxyphenyl)boronic acid. By grounding our procedures in a clear understanding of the
material's properties, we can ensure its safe and effective use in the laboratory. This document
moves beyond a simple recitation of safety data sheet (SDS) points, offering a practical, in-
depth perspective rooted in established laboratory safety principles and data from structurally
related compounds.
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Section 1: Compound Identification and
Physicochemical Properties

A precise understanding of a chemical's identity and physical properties is the foundation of its
safe handling. These data inform storage conditions, predict its behavior under various
laboratory conditions, and are critical for risk assessment.

Property Data Source
] (3-Chloro-2,4-
Chemical Name ) ) ) N/A
dimethoxyphenyl)boronic acid

CAS Number 944129-05-9 [1]
Molecular Formula CsH10BClOa4 [2]
Molecular Weight 216.43 g/mol [2]
Physical Form Solid [2]

Data not available; however,
similar compounds like 3-
] ] Chloro-4-
Melting Point ) ) N/A
methoxyphenylboronic acid
have a melting point of 238-

242 °C.

While specific data is
unavailable, related
. compounds like 3,4-
Solubility ] ) ) N/A
Dimethoxyphenylboronic acid
have a water solubility of 25

g/L.[3]

Strong oxidizing agents, acids,
Incompatible Materials acid chlorides, and acid N/A
anhydrides.[3][4]
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Section 2: Hazard Identification and GHS
Classification

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

and data from analogous substituted phenylboronic acids, (3-Chloro-2,4-

dimethoxyphenyl)boronic acid should be handled as a hazardous substance. The primary

risks are associated with irritation to the skin, eyes, and respiratory system.

GHS Classification

Hazard Statement

GHS Pictogram

Precautionary
Codes

Acute Toxicity, Oral

H302: Harmful if

GHSO07 (Exclamation

P264, P270,
P301+P312, P330,

Category 4 swallowed.[2 Mark
(Category 4) [2] ) PEOL
_ P264, P280,
Skin ) )
] o H315: Causes skin GHSO07 (Exclamation P302+P352,
Corrosion/Irritation o
irritation.[3][5] Mark) P332+P313,
(Category 2)
P362+P364
Serious Eye ) ) P264, P280,
o H319: Causes serious  GHSO07 (Exclamation
Damage/Irritation o P305+P351+P338,
eye irritation.[3][5] Mark)
(Category 2) P337+P313
Specific Target Organ
Toxicity — Single P261, P271,

Exposure (Category
3), Respiratory
System

H335: May cause

respiratory irritation.[5]

GHSO07 (Exclamation
Mark)

P304+P340, P312,
P403+P233, P405

Note: The GHS classification is inferred from structurally similar compounds. Always consult

the specific Safety Data Sheet provided by the supplier.

Section 3: Risk Mitigation and Safe Handling

Protocols
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A proactive approach to risk mitigation involves a combination of engineering controls,
appropriate personal protective equipment (PPE), and standardized handling procedures. The
causality behind these protocols is to minimize all potential routes of exposure—inhalation,
dermal contact, and ingestion.

Engineering Controls & Personal Protective Equipment
(PPE)

e Primary Engineering Control: All manipulations of solid (3-Chloro-2,4-
dimethoxyphenyl)boronic acid that could generate dust, such as weighing or transferring,
must be performed inside a certified chemical fume hood. This prevents inhalation of
airborne patrticles.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
(EU) or OSHA's 29 CFR 1910.133 standards.[3] Standard safety glasses do not provide a
sufficient seal.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[6] Gloves must be
inspected for integrity before use and changed immediately if contaminated.

o Respiratory Protection: For situations where a fume hood is not available or during a large
spill cleanup, a respirator with an appropriate particulate filter (e.g., N95 or P2/P3) may be
necessary.[4]

Step-by-Step Solid Handling Protocol

e Preparation: Cordon off the work area. Ensure the chemical fume hood is operational and
the sash is at the appropriate working height. Assemble all necessary equipment (spatulas,
weigh boats, glassware) within the hood.

e Don PPE: Put on a lab coat, chemical safety goggles, and appropriate gloves.

o Transfer: Retrieve the container from its storage location. Inside the fume hood, carefully
open the container. Use a clean spatula to transfer the desired amount of the solid to a tared
weigh boat or directly into the reaction vessel.
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e Avoid Dust Generation: Perform all transfers slowly and deliberately to minimize the creation
of airborne dust. Do not "drop" or "pour” the solid from a height.

e Secure and Clean: Securely close the main container.[3] Clean any residual solid from the
spatula and work surface using a cloth lightly dampened with an appropriate solvent (e.g.,
isopropanol), and dispose of it as hazardous waste.

» Doffing PPE: Remove gloves using the proper technique to avoid skin contact, followed by
the lab coat and goggles. Wash hands thoroughly with soap and water.[7]
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Workflow: Safe Handling of (3-Chloro-2,4-dimethoxyphenyl)boronic acid
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,
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,
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Caption: Safe handling workflow for solid arylboronic acids.
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Section 4: Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is crucial to minimizing

harm.

First-Aid Measures

Inhalation: If dust is inhaled, immediately move the affected person to fresh air.[3] If
breathing is difficult or if symptoms like coughing or wheezing persist, seek immediate
medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3] If skin irritation occurs or persists,
get medical advice.[7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[7] Never give
anything by mouth to an unconscious person. Call a physician or poison control center
immediately.[7]

Spill Response

Small Spill: For a small spill contained within a fume hood, carefully sweep up the solid
material, avoiding dust generation. Place it in a sealed, labeled container for hazardous
waste disposal. Clean the area with a damp cloth.

Large Spill: Evacuate the immediate area. Prevent unnecessary entry.[7] Wear appropriate
PPE, including respiratory protection. Cover the spill with an inert absorbent material to
prevent dust from becoming airborne. Collect the material into a suitable container for
disposal.[8] Ensure the area is well-ventilated during cleanup.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC369390010&productDescription=3+4-DIMETHOXYPHENYLBORON+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC369390010&productDescription=3+4-DIMETHOXYPHENYLBORON+1GR&vendorId=VN00032119&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0235-2163JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AC369390010&productDescription=3+4-DIMETHOXYPHENYLBORON+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC369390010&productDescription=3+4-DIMETHOXYPHENYLBORON+1GR&vendorId=VN00032119&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0235-2163JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-2163JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-2163JGHEEN.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F627529.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2522582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Response Protocol for Exposure

Exposure Event Occurs
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\

If symptoms persist / \

Emergency Response Brotocol for Exposure

Seek Medical Advice
if Irritation Persists

Seek Immediate
Medical Attention
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Poison Control Center
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Caption: Decision-making workflow for first-aid response.

Section 5: Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9] The
rationale for requiring a dry environment is to prevent hydrolysis and the potential for boronic
acids to dehydrate and form cyclic anhydrides known as boroxines. Keep away from
incompatible materials such as strong oxidizing agents.[8]
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o Disposal: All waste material, including empty containers and contaminated cleaning
materials, must be disposed of as hazardous waste in accordance with local, state, and
federal regulations.[10] Do not allow the product to enter drains or waterways.[11]

Section 6: Toxicological Profile (Inferred)

While specific toxicological data for (3-Chloro-2,4-dimethoxyphenyl)boronic acid is not
readily available, the toxicological profile can be inferred from its GHS classification, which is
based on data from analogous compounds.

o Acute Effects: The primary acute effects are irritation. Inhalation of dust can irritate the
respiratory tract, leading to coughing and shortness of breath.[5] Direct contact causes
irritation to the skin and can cause serious irritation to the eyes.[3] Ingestion is expected to
be harmful.[2]

o Chronic Effects: No information was found regarding the long-term or carcinogenic effects of
this specific compound. However, as with any laboratory chemical, chronic exposure should
be avoided by adhering to the handling protocols outlined in this guide. Some boric acid
compounds, in general, are classified with reproductive toxicity, but this is not consistently
noted for more complex arylboronic acids.[12][13]

Conclusion

(3-Chloro-2,4-dimethoxyphenyl)boronic acid is a valuable reagent whose utility in synthetic
chemistry is clear. Its potential hazards—primarily as an irritant and a substance harmful upon
ingestion—are manageable through a disciplined and informed approach to laboratory safety.
By implementing robust engineering controls, consistently using appropriate personal
protective equipment, and adhering to established protocols for handling, storage, and
disposal, researchers can confidently and safely leverage the synthetic power of this
compound. The foundation of laboratory safety is not the avoidance of useful reagents but the
thorough understanding and mitigation of their associated risks.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Introduction: Navigating the Chemistry and Safety of a
Key Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2522582/docs#introduction-navigating-the-chemistry-
and-safety-of-a-key-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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